6-amino-N-ethylpyridine-2-carboxamide

• IUPAC Name: 6-amino-N-ethylpyridine-2-carboxamide
• InChI: InChI=1S/C8H11N3O/c1-2-10-8(12)6-4-3-5-7(9)11-6/h3-5H,2H2,1H3,(H2,9,11)(H,10,12)
• InChI Key: WJFBKBSNTHADQH-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=NC(=CC=C1)N
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol

Description

6-amino-N-ethylpyridine-2-carboxamide (AEPC) is a chemical compound that has received significant attention in scientific research due to its potential applications in various fields. AEPC is a pyridine derivative that is synthesized through a multi-step process, and its unique structure makes it an attractive candidate for use in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 6-amino-N-ethylpyridine-2-carboxamide involves its ability to increase the levels of NAD in cells. NAD is a coenzyme that plays a critical role in cellular metabolism, and its levels can be depleted by various factors such as aging, stress, and disease. 6-amino-N-ethylpyridine-2-carboxamide has been shown to increase the levels of NAD by activating a specific enzyme called nicotinamide phosphoribosyltransferase (NAMPT), which is involved in the biosynthesis of NAD.
Biochemical and Physiological Effects:
6-amino-N-ethylpyridine-2-carboxamide has been shown to have a range of biochemical and physiological effects due to its ability to increase the levels of NAD in cells. Some of the potential effects of 6-amino-N-ethylpyridine-2-carboxamide include increased energy production, improved mitochondrial function, and enhanced DNA repair. Additionally, 6-amino-N-ethylpyridine-2-carboxamide has been shown to have anti-inflammatory and antioxidant properties, which can have a range of health benefits.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 6-amino-N-ethylpyridine-2-carboxamide in lab experiments is its ability to increase the levels of NAD in cells, which can have a range of physiological effects. Additionally, 6-amino-N-ethylpyridine-2-carboxamide is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using 6-amino-N-ethylpyridine-2-carboxamide is that it can be difficult to work with due to its low solubility in water and other solvents.

Future Directions

There are several potential future directions for research involving 6-amino-N-ethylpyridine-2-carboxamide. One area of interest is the potential use of 6-amino-N-ethylpyridine-2-carboxamide in the treatment of age-related diseases such as Alzheimer's and Parkinson's. Additionally, 6-amino-N-ethylpyridine-2-carboxamide may have applications in the field of cancer research, as it has been shown to have anti-tumor properties. Further research is needed to fully understand the potential applications of 6-amino-N-ethylpyridine-2-carboxamide in these and other fields.

Synthesis Methods

The synthesis of 6-amino-N-ethylpyridine-2-carboxamide involves a multi-step process that begins with the reaction of ethyl nicotinate with hydrazine hydrate to form ethyl nicotinyl hydrazine. This compound is then reacted with ethyl chloroformate to form 6-chloro-N-ethylpyridine-2-carboxamide, which is subsequently reduced to 6-amino-N-ethylpyridine-2-carboxamide using sodium borohydride.

Scientific Research Applications

6-amino-N-ethylpyridine-2-carboxamide has been used in various scientific research studies due to its potential applications in the fields of biochemistry and physiology. One of the primary uses of 6-amino-N-ethylpyridine-2-carboxamide is in the study of nicotinamide adenine dinucleotide (NAD), a coenzyme that plays a critical role in cellular metabolism. 6-amino-N-ethylpyridine-2-carboxamide has been shown to increase the levels of NAD in cells, which can have a range of physiological effects.